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CAS No.: 26400-33-9

Cat. No.: B1674288

Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of the Senior Application Scientist

Welcome to the technical support center for FAGLA (a protein containing Factor V,

Antithrombin, and Gla domains). This guide is designed to provide in-depth, practical solutions

to common challenges encountered when working with this calcium-dependent protein. We will

move beyond simple instructions to explain the underlying biochemical principles, ensuring you

can not only solve current issues but also proactively design more robust experiments in the

future.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the fundamental role of calcium in FAGLA
stability and function?
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Answer: The key to understanding FAGLA's behavior lies in its Gamma-carboxyglutamic acid

(Gla) domain. Gla residues are post-translationally modified glutamate residues that possess

two carboxylic acid groups.[1] These paired negative charges are crucial for chelating positively

charged calcium ions.

The binding of calcium ions is not merely an interaction; it is the critical event that induces a

major conformational change in the Gla domain.[1][2] In the absence of sufficient calcium, the

Gla domain is largely unfolded and non-functional. Upon binding calcium, it folds into a highly

organized, stable structure. This correctly folded conformation is essential for:

Structural Integrity: The calcium-induced fold protects the protein from proteolysis and

prevents the exposure of hydrophobic patches that can lead to aggregation.[1]

Biological Activity: For many Gla-containing proteins, this structural change is required to

mediate interactions with cell surface membranes (often via phosphatidylserine), a

prerequisite for their biological function.[1][2]

Essentially, calcium acts as a molecular switch, turning FAGLA from an unstable, inactive state

to a stable, active one.
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Prepare FAGLA Samples
in Buffers with Varying [CaCl₂]

(e.g., 0, 1, 2, 5, 10 mM)

Add Fluorescent Dye
(e.g., SYPRO Orange)

Load Samples into
RT-PCR Plate

Run Thermal Ramp
(e.g., 25°C to 95°C)

Monitor Fluorescence Increase
as Protein Unfolds

Calculate Melting Temp (Tm)
for each [CaCl₂]

Plot Tm vs. [CaCl₂]
to Quantify Stabilization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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